Cas no 1353101-19-5 (tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate
• CAS No: 1353101-19-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5099776
• PubChem ID: 154728162
• Update Time: 2025-09-27

tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-amino-2,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-8-7-14(9(2)6-10(8)13)11(15)16-12(3,4)5/h8-10H,6-7,13H2,1-5H3
• InChI Key： GKYCSRSRCBHZOB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)C(N)CC1C

Additional information on tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate (CAS No. 1353101-19-5)

tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate (CAS No. 1353101-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its unique structural features, including the tert-butyl carbamate protection group and the 4-amino-2,5-dimethylpiperidine backbone, make it a versatile building block for medicinal chemistry applications.

The growing interest in tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate is driven by its potential applications in addressing modern healthcare challenges. Researchers are particularly focused on its role in developing treatments for neurological disorders, given the importance of piperidine-based compounds in central nervous system (CNS) drug design. The compound's molecular structure allows for modifications that can enhance blood-brain barrier permeability, a critical factor in CNS-targeted therapies.

From a chemical perspective, 1353101-19-5 exhibits several noteworthy characteristics. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability under various reaction conditions while allowing for selective deprotection when needed. This feature makes the compound particularly valuable in multi-step synthetic routes, where protecting group strategies are essential. The 2,5-dimethyl substitution on the piperidine ring introduces steric effects that can influence both the reactivity and the conformational properties of the molecule.

The synthesis of tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate typically involves the protection of the corresponding amine precursor with di-tert-butyl dicarbonate (Boc2O) under basic conditions. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of this process, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of such synthetic transformations.

In the pharmaceutical landscape, CAS 1353101-19-5 has shown promise in the development of novel therapeutic agents. Its structural motif appears in several drug candidates targeting neurological conditions, metabolic disorders, and inflammatory diseases. The compound's ability to serve as a scaffold for diverse pharmacological activities has made it a subject of numerous patent applications and research publications in recent years.

Quality control and characterization of tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate are critical aspects of its application in drug development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. The pharmaceutical industry maintains strict specifications for such intermediates, as even minor impurities can significantly impact downstream synthetic steps and final drug product quality.

The market for piperidine derivatives like 1353101-19-5 has seen steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Contract research organizations and custom synthesis providers frequently list this compound in their catalogs, offering both standard and customized quantities to meet diverse research needs. The compound's commercial availability has facilitated its adoption across academic and industrial laboratories worldwide.

Storage and handling of tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizing agents is recommended to maintain its stability over extended periods. Material safety data sheets provide detailed guidance on appropriate handling procedures for this chemical intermediate.

Recent scientific literature highlights innovative applications of CAS 1353101-19-5 in drug discovery programs. Several studies have explored its incorporation into molecular frameworks designed to interact with specific biological targets, such as G-protein-coupled receptors and ion channels. The compound's structural flexibility allows medicinal chemists to fine-tune pharmacological properties while maintaining desirable drug-like characteristics.

As research into piperidine-containing compounds continues to expand, tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate remains a valuable tool for synthetic chemists. Its combination of protective group functionality and stereochemical features provides numerous opportunities for structural diversification. Future developments may focus on stereoselective synthesis routes to access enantiomerically pure forms of this intermediate, which could open new possibilities in asymmetric synthesis and chiral drug development.

The analytical characterization of 1353101-19-5 has been the subject of method development studies, particularly in the context of quality control for pharmaceutical intermediates. Advanced chromatographic techniques, including chiral HPLC methods, have been developed to separate and quantify potential stereoisomers and related impurities. These analytical advancements support the compound's use in regulated pharmaceutical applications where stringent quality standards apply.

In the context of intellectual property, tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate appears in numerous patent applications as a key intermediate in synthetic routes to biologically active compounds. Pharmaceutical companies have recognized the value of this building block in creating novel molecular entities with improved therapeutic profiles. The compound's presence in patent literature underscores its importance in contemporary medicinal chemistry.

Looking ahead, the demand for specialized intermediates like CAS 1353101-19-5 is expected to grow in parallel with advancements in drug discovery technologies. The integration of computational chemistry and artificial intelligence in molecular design may lead to new applications for this versatile compound. Researchers are particularly interested in how such building blocks can be utilized in fragment-based drug discovery and targeted protein degradation strategies.

Academic and industrial collaborations have played a significant role in exploring the full potential of tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate. These partnerships have led to innovative synthetic methodologies and novel applications that continue to expand the compound's utility in chemical research. The sharing of knowledge and techniques through scientific publications and conferences has accelerated progress in this field.

For researchers working with 1353101-19-5, staying informed about the latest developments in piperidine chemistry is essential. Scientific databases and specialized chemical literature provide valuable insights into new synthetic approaches, analytical methods, and applications for this important intermediate. Regular literature reviews can help identify emerging trends and potential new directions for research involving this compound.

The versatility of tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate ensures its continued relevance in organic and medicinal chemistry. As synthetic strategies become more sophisticated and drug targets more challenging, well-characterized building blocks like this compound will remain indispensable tools for researchers. Its balanced combination of reactivity, stability, and structural features makes it particularly valuable for constructing complex molecular architectures.

In conclusion, CAS 1353101-19-5 represents an important chemical intermediate with wide-ranging applications in pharmaceutical research and development. Its unique structural properties and synthetic utility have established it as a valuable resource for chemists working across various therapeutic areas. As the field of drug discovery continues to evolve, compounds like tert-butyl 4-amino-2,5-dimethylpiperidine-1-carboxylate will undoubtedly play a crucial role in the development of new therapeutic agents addressing unmet medical needs.